Cas no 1398569-90-8 (((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride)

• Product Name: ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride
• CAS No: 1398569-90-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5100355
• PubChem ID: 89051509
• Update Time: 2025-05-23

((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride
• starbld0045666
• 1398569-90-8
• PS-19303
• [(3R,6S)-3-amino-3,6-dihydro-2H-pyran-6-yl]methanol HCl
• F89689
• [(3R,6S)-3-AMINO-3,6-DIHYDRO-2H-PYRAN-6-YL]METHANOL HYDROCHLORIDE
• MFCD34624252
• [(3R,6S)-3-amino-3,6-dihydro-2H-pyran-6-yl]methanol;hydrochloride
• SCHEMBL13275946

• Inchi： 1S/C6H11NO2.ClH/c7-5-1-2-6(3-8)9-4-5;/h1-2,5-6,8H,3-4,7H2;1H/t5-,6+;/m1./s1
• InChI Key： ZYTWSCMHDGTOIV-IBTYICNHSA-N
• SMILES： Cl.O1C[C@@H](C=C[C@H]1CO)N

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride

Chemical Profile of ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride (CAS No. 1398569-90-8)

((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride, identified by its CAS number 1398569-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of pyran derivatives, which are widely studied for their structural versatility and potential biological activities. The presence of both amino and hydroxymethyl functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The stereochemistry of ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride is defined by the (2S,5R) configuration, which is critical for its biological efficacy. Chiral centers play a pivotal role in determining the pharmacological properties of many therapeutic agents, and the precise stereochemical arrangement in this compound ensures optimal interaction with biological targets. This specificity has been a focus of recent research efforts aimed at developing enantiomerically pure compounds with enhanced pharmacokinetic profiles.

In recent years, there has been growing interest in pyran-based scaffolds due to their structural similarity to natural products and their ability to mimic biological motifs. The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for formulation into pharmaceutical preparations. Such properties are particularly important for drug candidates intended for oral or parenteral administration.

Current research in the field of medicinal chemistry has highlighted the potential of ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride as a precursor in the synthesis of novel bioactive molecules. Studies have demonstrated its utility in constructing complex heterocyclic frameworks that exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, derivatives of this compound have shown promise in preclinical trials as modulators of metabolic pathways associated with diabetes and obesity.

The amino group at the 5-position is particularly noteworthy, as it provides a site for further functionalization through reductive amination, acylation, or coupling reactions. These modifications can be tailored to introduce additional pharmacophoric elements or to enhance metabolic stability. The hydroxymethyl group at the 2-position offers another handle for chemical manipulation, enabling the construction of diverse molecular architectures.

Advances in computational chemistry have further accelerated the exploration of ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride's potential applications. Molecular modeling studies have predicted its binding interactions with target proteins at an atomic level of detail, providing insights into how structural modifications might influence its biological activity. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available pyranose derivatives. Recent methodologies have focused on optimizing reaction conditions to improve yield and reduce environmental impact. Catalytic processes and green chemistry principles have been employed to minimize waste and energy consumption during production.

In clinical settings, the development of new therapeutic agents relies heavily on robust analytical techniques for characterization and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm the identity and purity of ((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride. These methods ensure that the compound meets stringent regulatory standards before it can be advanced into human trials.

The future prospects for this compound are promising, with ongoing research exploring its role in emerging therapeutic areas such as immunomodulation and anti-inflammatory treatments. The ability to derivatize its core structure allows for the creation of libraries of compounds that can be screened for novel biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this space.

Overall,((2S,5R)-5-Amino-5,6-dihydro-2H-pyran-2-yl)methanol hydrochloride represents a significant asset in modern drug discovery due to its structural complexity and functional diversity. Its unique combination of stereochemical features and reactive sites makes it a versatile building block for designing next-generation therapeutics. As research continues to uncover new applications for this compound,CAS No. 1398569-90-8 will undoubtedly remain a key reference point in pharmaceutical chemistry literature.